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Compound of Interest

Compound Name: Dinitromethane

Cat. No.: B14754101

Essential Safety and Handling Guide for
Dinitromethane

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of dinitromethane. It includes detailed operational and disposal plans to ensure the safety of
all laboratory personnel.

Occupational Exposure Limits and Physical Properties

The following table summarizes key quantitative data for dinitromethane and its close
analogue, nitromethane. Due to the limited availability of specific exposure limit data for
dinitromethane, the values for nitromethane are provided as a conservative reference.

Parameter Value Compound Source
OSHA PEL (TWA) 100 ppm Nitromethane [1]
ACGIH TLV (TWA) 20 ppm Nitromethane [1]
Boiling Point 101.2°C Dinitromethane [2]
Molecular Formula CH2N204 Dinitromethane [3]
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Note: It is crucial to handle dinitromethane with extreme caution and to assume its hazard
potential is at least equivalent to that of nitromethane.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps is mandatory to ensure safe handling of
dinitromethane in a laboratory setting.

1. Pre-Handling Preparation:

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
identifying all potential hazards.

 Information Review: All personnel must review the Safety Data Sheet (SDS) for
dinitromethane prior to handling.

» Emergency Preparedness: Ensure that an emergency shower and eyewash station are
readily accessible and have been tested.[4] A spill kit containing appropriate absorbent
materials (e.g., vermiculite, sand) must be available.[4]

o Fume Hood: All handling of dinitromethane must be conducted within a certified chemical
fume hood to minimize inhalation exposure.[5]

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[3] A face shield
should be worn in situations with a higher risk of splashing.

o Skin Protection: A flame-resistant lab coat and impervious clothing are required.[3]

» Hand Protection: Butyl rubber gloves are recommended for handling nitro-compounds.[6]
Always inspect gloves for any signs of degradation or punctures before use.

o Respiratory Protection: For routine handling within a fume hood, respiratory protection may
not be required. However, if there is a potential for exposure to exceed occupational limits, a
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full-face respirator with an organic vapor cartridge is necessary.[3] For higher concentrations
or in emergency situations, a supplied-air respirator is required.

3. Handling and Use:
e Ventilation: Ensure adequate ventilation at all times.[3]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, and
hot surfaces.[3]

 Static Discharge: Take precautionary measures against static discharge.[3]

o Transfers: Use only non-sparking tools for transfers.[3] Keep containers tightly closed when
not in use.

4. Post-Handling Procedures:

» Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into
contact with dinitromethane.

e Hand Washing: Wash hands thoroughly with soap and water after handling the substance.

o Storage: Store dinitromethane in a cool, dry, and well-ventilated area, away from
incompatible materials.[3]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of dinitromethane and contaminated materials is critical to prevent
environmental contamination and ensure safety.

1. Waste Segregation and Collection:

» Dedicated Waste Container: Collect all dinitromethane waste, including contaminated
consumables (e.g., gloves, absorbent materials), in a dedicated, clearly labeled, and sealed
hazardous waste container.

o Compatibility: Do not mix dinitromethane waste with other chemical waste streams unless
compatibility has been confirmed.
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. Labeling and Storage of Waste:

Hazardous Waste Label: Affix a hazardous waste label to the container, clearly identifying
the contents as "Hazardous Waste: Dinitromethane" and including the associated hazard
symbols.

Storage: Store the waste container in a designated satellite accumulation area that is secure
and away from general laboratory traffic.

. Disposal Procedure:

Licensed Disposal Facility: Dinitromethane must be disposed of through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[2]

Professional Removal: Arrange for the collection of the hazardous waste by a certified
hazardous waste disposal company.

Regulatory Compliance: Ensure all disposal activities are in full compliance with local, state,
and federal environmental regulations.[2]

Emergency Response Plan

1.

In Case of a Spill:
Evacuate: Immediately evacuate the affected area and alert nearby personnel.[4]
Ventilate: If safe to do so, increase ventilation to the area.

Containment: For small spills, contain the spill using a spill kit with non-combustible
absorbent material like sand or vermiculite.[4] Do not use combustible materials like paper
towels.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-
sparking tools and place it in a sealed container for hazardous waste disposal.[3]

Large Spills: For large spills, evacuate the laboratory, close the doors, and contact the
institution's emergency response team immediately.
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2. In Case of Personal Exposure:

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes and remove contaminated clothing.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Visual Workflow for Safe Handling and Disposal

The following diagrams illustrate the key procedural workflows for handling and disposing of
dinitromethane.
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Figure 1. Dinitromethane Handling Workflow

Click to download full resolution via product page

Caption: Dinitromethane Handling Workflow
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Figure 2. Dinitromethane Disposal Workflow
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Caption: Dinitromethane Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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